Cas no 1807004-09-6 (4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide)

• Product Name: 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide
• CAS No: 1807004-09-6
• MF: C₆H₅F₂N₃O₅S
• MW: 269.18280673027
• CID: 4889124
• Update Time: 2025-10-31

4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H5F2N3O5S/c7-5(8)3-2(12)1-10-6(17(9,15)16)4(3)11(13)14/h1,5,12H,(H2,9,15,16)
• InChI Key： MBXNHBGWVHFJRE-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(F)F)C(=CN=1)O)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: -0.2
• Topological Polar Surface Area: 148

Additional information on 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide

Introduction to 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide (CAS No. 1807004-09-6)

4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide, identified by the CAS number 1807004-09-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group, a hydroxy moiety, and a nitro substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The difluoromethyl group is a key structural element in this compound, known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the context of improving pharmacokinetic profiles, particularly in the design of kinase inhibitors and other small-molecule therapeutics. The hydroxy group introduces polarity and hydrogen bonding capabilities, which can be crucial for interactions with biological targets such as enzymes and receptors. Additionally, the nitro substituent can serve as a pharmacophore, influencing both the electronic properties of the molecule and its potential biological effects.

In recent years, there has been growing interest in developing novel pyridine-based compounds for their potential applications in oncology, inflammation, and infectious diseases. The combination of these functional groups in 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide makes it an attractive candidate for further investigation. Researchers have been exploring its derivatives to identify more potent and selective inhibitors targeting various disease pathways.

One of the most compelling aspects of this compound is its role in the development of next-generation therapeutic agents. The structural motifs present in 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide have been leveraged to design molecules with improved efficacy and reduced side effects. For instance, studies have shown that modifications around the pyridine core can lead to enhanced binding to specific protein targets, thereby increasing therapeutic activity while minimizing off-target effects.

The pharmaceutical industry has been particularly interested in exploring the potential of this compound as a lead molecule for drug development. Its unique chemical profile suggests that it may be useful in addressing unmet medical needs across multiple therapeutic areas. Researchers are currently conducting both computational and experimental studies to optimize its pharmacological properties further.

From a synthetic chemistry perspective, 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide represents an interesting challenge due to its complex functionalization. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production routes, making it feasible to conduct large-scale studies and clinical trials.

The biological activity of this compound has been preliminarily evaluated in various cell-based assays and animal models. Early findings suggest that it may exhibit inhibitory effects on certain enzymes and pathways involved in disease progression. These preliminary results have prompted further investigation into its potential as a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are underway to explore its full therapeutic potential.

The regulatory landscape for novel pharmaceutical compounds like 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide is stringent but well-established. Ensuring compliance with regulatory requirements is essential for advancing this compound through preclinical testing and into clinical trials. Companies developing this molecule are working closely with regulatory agencies to navigate these requirements efficiently.

In conclusion, 4-(Difluoromethyl)-5-hydroxy-3-nitropyridine-2-sulfonamide (CAS No. 1807004-09-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation drugs.